Cas no 22610-61-3 (1-Stearoyl-sn-glycerol)

• Product Name: 1-Stearoyl-sn-glycerol
• CAS No: 22610-61-3
• Molecular Formula: C₂₁H₄₂O₄
• Molecular Weight: 358.55600
• CID: 912417
• PubChem ID: 15560610

1-Stearoyl-sn-glycerol Properties

Names and Identifiers

• l-alpha-monostearin
• 1-Stearoyl-sn-glycerol
• (S)-1-monostearin
• 1-Stearoyl-sn-glycer
• (S)-2,3-Dihydroxypropyl stearate
• (S)-(+)-1-O-stearoylglycerol
• MG(18:0/0:0)
• MG 18:0
• MG (18:0/0:0/0:0)
• DTXSID201309576
• starbld0013003
• [(2S)-2, 3-dihydroxypropyl] octadecanoate
• (2S)-2,3-dihydroxypropyl octadecanoate
• [(2S)-2,3-dihydroxypropyl] octadecanoate
• MAG(18:0/0:0)
• CHEBI:75550
• 3XQ
• PD132441
• 1-stearoyl-glycerol
• CTK0J6251
• J-014782
• MG(18:0/0:0/0:0)
• sn-1-octadecanoyl-monoglyceride
• 22610-61-3
• Q27145388
• SCHEMBL4386555
• 1-octadecanoyl-sn-glycerol
• 1-O-Octadecanoyl-sn-glycerol
• AKOS030254772
• 1-O-Octadecanoyl-2n-glycerol
• DB-250485
• Octadecanoic Acid (2S)-2,3-Dihydroxypropyl Ester; L-(+)-1-Monostearin; 1-O-Octadecanoyl-2n-glycerol;

• InChIKey： VBICKXHEKHSIBG-FQEVSTJZSA-N
• Inchi： InChI=1S/C21H42O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-21(24)25-19-20(23)18-22/h20,22-23H,2-19H2,1H3/t20-/m0/s1
• SMILES： CCCCCCCCCCCCCCCCCC(=O)OC[C@H](CO)O

Computed Properties

• Exact Mass: 358.30800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 20
• Monoisotopic Mass: 358.30830982g/mol
• Heavy Atom Count: 25
• Complexity: 281
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.4
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• LogP: 5.14430
• PSA: 66.76000
• Boiling Point: 476.9±25.0 °C at 760 mmHg
• Melting Point: 74-77°C (dec.)
• Vapor Pressure: 0.0±2.7 mmHg at 25°C
• Flash Point: 151.9±16.7 °C
• Solubility: Chloroform (Slightly), THT (Slightly)
• Density: 1.0±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids 1-monoacylglycerols